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Technical Guide: Antimony(III) Oxalate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Antimony(III) oxalate, with the chemical formula Sb₂(C₂O₄)₃, is an inorganic compound of

interest in various fields of chemical research and materials science. This technical guide

provides a comprehensive overview of its physical and chemical properties, drawing from

available data. It also outlines generalized experimental protocols for its synthesis and

characterization, designed to be a valuable resource for laboratory professionals.

Physical and Chemical Properties
Antimony(III) oxalate is a solid, typically appearing as a powder.[1] A summary of its key

physical and chemical identifiers is provided in Table 1.

Table 1: Physical and Chemical Identifiers of Antimony(III) Oxalate
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Property Value Reference

Molecular Formula C₆O₁₂Sb₂ [2][3]

Molecular Weight 507.58 g/mol [1][2][3]

CAS Number 16455-98-4 [2][3]

Appearance Powder [1]

Melting Point Not available (decomposes) [1]

Boiling Point Not available [1]

Solubility
Antimony(III) oxalate is characterized by its low solubility in water.[1] Quantitative solubility data

in various common solvents is not extensively documented in publicly available literature.[4]

Thermal Properties
Antimony(III) oxalate is known to be thermally unstable and decomposes upon heating.[1] The

decomposition product is typically antimony oxide.[1] Specific decomposition temperatures and

detailed thermal analysis data for pure Antimony(III) oxalate are not readily available. However,

related compounds, such as antimony oxalate hydroxide (Sb(C₂O₄)OH), have been reported

to decompose to antimony(III) oxide.

Experimental Protocols
Detailed experimental protocols for the synthesis and characterization of pure Antimony(III)

oxalate are not widely published. The following sections provide generalized methodologies

based on standard inorganic chemistry techniques for the preparation and analysis of insoluble

metal oxalates.

Synthesis of Antimony(III) Oxalate
A plausible method for the synthesis of Antimony(III) oxalate is through a precipitation reaction

involving a soluble Antimony(III) salt and an oxalate source, such as oxalic acid or a soluble

oxalate salt.
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Materials:

Antimony(III) chloride (SbCl₃) or Antimony(III) sulfate (Sb₂(SO₄)₃)

Oxalic acid (H₂C₂O₄) or Ammonium oxalate ((NH₄)₂C₂O₄)

Deionized water

Ethanol

Beakers

Magnetic stirrer and stir bar

Buchner funnel and filter paper

Vacuum flask

Drying oven

Procedure:

Preparation of Antimony(III) Solution: Dissolve a stoichiometric amount of a soluble

Antimony(III) salt (e.g., SbCl₃) in a minimal amount of deionized water. Gentle heating may

be required to aid dissolution.

Preparation of Oxalate Solution: In a separate beaker, dissolve a 1.5 molar equivalent of

oxalic acid or a soluble oxalate salt in deionized water.

Precipitation: While stirring vigorously, slowly add the oxalate solution to the Antimony(III)

solution. A white precipitate of Antimony(III) oxalate should form immediately.

Digestion: Continue stirring the mixture for a period (e.g., 1-2 hours) to allow the precipitate

to fully form and age. This process, known as digestion, can improve the filterability of the

precipitate.

Isolation: Isolate the precipitate by vacuum filtration using a Buchner funnel and filter paper.
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Washing: Wash the precipitate on the filter paper several times with deionized water to

remove any unreacted starting materials and soluble byproducts. Follow with a wash of

ethanol to aid in drying.

Drying: Dry the purified Antimony(III) oxalate in a drying oven at a low temperature (e.g., 60-

80 °C) to avoid decomposition.

Logical Workflow for Synthesis
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Caption: Generalized workflow for the synthesis of Antimony(III) oxalate.
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Characterization of Antimony(III) Oxalate
The synthesized Antimony(III) oxalate can be characterized using a variety of analytical

techniques to confirm its identity and purity.

Protocol:

Accurately weigh a small sample of the dried product.

Submit the sample for elemental analysis (C, H, O, and Sb).

Compare the experimentally determined weight percentages of each element to the

theoretical values calculated from the molecular formula Sb₂(C₂O₄)₃.

Protocol:

Grind a small amount of the dried sample to a fine powder.

Mount the powder on a sample holder.

Collect the powder XRD pattern over a suitable 2θ range (e.g., 10-80°).

The resulting diffractogram will provide information about the crystalline structure of the

material.

Protocol:

Prepare a sample by either mixing a small amount of the product with KBr powder and

pressing it into a pellet or by using an ATR (Attenuated Total Reflectance) accessory.

Record the FTIR spectrum over the mid-infrared range (typically 4000-400 cm⁻¹).

Identify characteristic absorption bands for the oxalate ligand (e.g., C=O and C-O stretching

vibrations).

Protocol:

Place a small, accurately weighed sample into an appropriate crucible (e.g., alumina).
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Heat the sample in a thermogravimetric analyzer (TGA) under a controlled atmosphere (e.g.,

nitrogen or air) at a constant heating rate (e.g., 10 °C/min).

The TGA will record the mass loss as a function of temperature, indicating decomposition

steps.

Simultaneous Differential Scanning Calorimetry (DSC) can be used to identify endothermic

or exothermic events associated with decomposition.

Experimental Workflow for Characterization

Characterization Techniques

Data Analysis

Synthesized Product

Elemental Analysis XRD FTIR TGA/DSC

Compositional Verification Structural Information Functional Group Identification Thermal Stability Profile

Click to download full resolution via product page

Caption: Workflow for the characterization of synthesized Antimony(III) oxalate.

Safety Information
Antimony compounds should be handled with care. Appropriate personal protective equipment

(PPE), including gloves, safety glasses, and a lab coat, should be worn at all times. Work

should be conducted in a well-ventilated area or a fume hood. For detailed safety information,

consult the Safety Data Sheet (SDS) for Antimony(III) oxalate.[4]

Conclusion
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This technical guide has summarized the available physical and chemical properties of

Antimony(III) oxalate and provided generalized experimental protocols for its synthesis and

characterization. While specific data for some properties remain limited in the public domain,

the information and methodologies presented here offer a solid foundation for researchers and

scientists working with this compound. Further research is encouraged to fully elucidate the

properties and potential applications of Antimony(III) oxalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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